N-(2-chloro-5-fluorophenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide
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Description
N-(2-chloro-5-fluorophenyl)-2-((2-methyl-6-(pyridin-2-yl)pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H14ClFN4OS and its molecular weight is 388.85. The purity is usually 95%.
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Scientific Research Applications
Metabolic Stability Enhancement
One study delved into the structure-activity relationships of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors. It identified a potent inhibitor, undergoing modification to reduce metabolic deacetylation. This research demonstrates the compound's relevance in enhancing metabolic stability through structural modifications, suggesting its utility in drug development processes (Stec et al., 2011).
Thrombin Inhibition
Another study focused on 2-(2-Chloro-6-fluorophenyl)acetamides, showcasing their potent thrombin inhibitory properties. This highlights the compound's potential application in anticoagulant therapy, providing a foundation for further exploration of its therapeutic benefits (Lee et al., 2007).
Radioligand Imaging
Research into the radiosynthesis of selective radioligands for imaging the translocator protein (18 kDa) with PET, specifically [18F]PBR111, underscores the compound's utility in diagnostic imaging. This application is critical for advancing neurodegenerative disease research, providing insights into disease mechanisms and potential therapeutic targets (Dollé et al., 2008).
Anti-Cancer Activity
A study on novel fluoro substituted Benzo[b]pyran with anti-lung cancer activity revealed the synthesis of derivatives with significant anticancer properties. This research showcases the compound's potential in developing new therapeutic agents for lung cancer treatment (Hammam et al., 2005).
Anti-Inflammatory Activity
Research on the synthesis of novel derivatives having anti-inflammatory activity indicates the compound's potential in treating inflammatory conditions. This study adds to the growing body of evidence supporting its therapeutic applications in inflammation management (Sunder & Maleraju, 2013).
properties
IUPAC Name |
N-(2-chloro-5-fluorophenyl)-2-(2-methyl-6-pyridin-2-ylpyrimidin-4-yl)sulfanylacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14ClFN4OS/c1-11-22-16(14-4-2-3-7-21-14)9-18(23-11)26-10-17(25)24-15-8-12(20)5-6-13(15)19/h2-9H,10H2,1H3,(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WQJDATZTVOGGQN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)SCC(=O)NC2=C(C=CC(=C2)F)Cl)C3=CC=CC=N3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14ClFN4OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.